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Compound of Interest

Compound Name: 3-Bromoisonicotinic acid

Cat. No.: B086055

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis
of 3-bromoisonicotinic acid and its derivatives. 3-Bromoisonicotinic acid is a valuable
building block in medicinal chemistry and materials science, serving as a key intermediate in
the development of novel pharmaceuticals and functional materials. The following sections
outline two primary synthetic strategies: the Sandmeyer reaction starting from 3-
aminoisonicotinic acid and a lithiation-carboxylation route from 3-bromopyridine. A third
potential method, direct bromination of isonicotinic acid, is also discussed.

Method 1: Sandmeyer Reaction of 3-
Aminoisonicotinic Acid

This method involves the diazotization of 3-aminoisonicotinic acid followed by a copper-
catalyzed bromination. It is a reliable method for introducing a bromine atom at the 3-position of
the isonicotinic acid scaffold.
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Step 1: Synthesis of 3-Aminoisonicotinic Acid
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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